2-{2-[(Z)-{[2-(3,4-dimethoxyphenyl)ethyl]imino}methyl]-1H-pyrrol-1-yl}-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

• IUPAC Name: 2-[2-[2-(3,4-dimethoxyphenyl)ethyliminomethyl]pyrrol-1-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• InChI: InChI=1S/C24H25N3O2S/c1-28-21-10-9-17(14-22(21)29-2)11-12-26-16-18-6-5-13-27(18)24-20(15-25)19-7-3-4-8-23(19)30-24/h5-6,9-10,13-14,16H,3-4,7-8,11-12H2,1-2H3
• InChI Key: IVFJLJMYSXSSPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN=CC2=CC=CN2C3=C(C4=C(S3)CCCC4)C#N)OC
• Molecular Formula: C24H25N3O2S
• Molecular Weight: 419.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a pyrrole ring, a benzothiophene ring, and a dimethoxyphenethylamine moiety. These structural features suggest that it may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrole and benzothiophene rings suggests that it may have a planar structure, while the dimethoxyphenethylamine moiety could introduce some three-dimensionality.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The pyrrole and benzothiophene rings might participate in electrophilic aromatic substitution reactions, while the dimethoxyphenethylamine moiety could be involved in reactions typical of amines and ethers.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, if it were an enzyme inhibitor, it might bind to the active site of the enzyme and prevent it from catalyzing its reaction.

Safety and Hazards

The safety and hazards of this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could lead to the development of new methods and potentially valuable applications.